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Compound of Interest

Compound Name: Oxapium iodide

Cat. No.: B1203889

Essential Safety and Handling Guide for
Oxapium lodide

This guide provides immediate safety, operational, and disposal information for handling
Oxapium iodide in a laboratory setting. It is intended for researchers, scientists, and
professionals in drug development. Note that a specific Safety Data Sheet (SDS) for Oxapium
iodide was not located; therefore, this guidance is based on available data and general
principles of laboratory safety for handling similar chemical compounds.

l. Personal Protective Equipment (PPE) and
Engineering Controls

When handling Oxapium iodide, a cautious approach is necessary due to the lack of
comprehensive safety data. The following PPE and engineering controls are recommended to

minimize exposure:
e Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the powder form to avoid aerosol formation.[1][2]

o Ensure eyewash stations and safety showers are readily accessible.[3]
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» Personal Protective Equipment:

o Eye Protection: Wear chemical safety goggles or a face shield to protect against dust
particles and splashes.

o Hand Protection: Use chemically resistant gloves (e.qg., nitrile, neoprene).[1] Inspect
gloves before use and dispose of them properly after handling.

o Skin and Body Protection: A lab coat or chemical-resistant apron should be worn to
prevent skin contact.[4] For larger quantities or in case of a spill, additional protective
clothing may be necessary.

o Respiratory Protection: If working outside a fume hood or if dust generation is likely, a
NIOSH-approved respirator with an appropriate particulate filter is recommended.

Il. Operational and Handling Procedures
Adherence to proper handling procedures is crucial for safety:
e General Handling:

o Avoid contact with skin and eyes.[1]

o Do not breathe dust or aerosols.[1]

o Wash hands thoroughly after handling.[1]

o Avoid eating, drinking, or smoking in the work area.[5]

o Storage:

o

Store in a tightly closed container.[2]

o

Keep in a cool, dry, and well-ventilated place.[1][2]

[¢]

Protect from light and moisture.[1]

[¢]

Store away from incompatible materials.
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lll. Quantitative Data Summary

The following table summarizes the available quantitative data for Oxapium iodide.

Property Value Source
Chemical Formula C22H34INO2 [6][7]
Molar Mass 471.42 g/mol [6]
Melting Point 150-151 °C [2]

Oral LD50 (Rat) 494 mg/kg [2]
Appearance White, crystalline powder

Soluble in acetonitrile,
Solubility methanol, and ethanol (95);

slightly soluble in water.

IV. Spill and Disposal Plan

In the absence of specific disposal instructions for Oxapium iodide, follow general procedures
for chemical waste.

e Spill Response:

[e]

Evacuate: Immediately evacuate the area of the spill.
o Ventilate: Ensure the area is well-ventilated.

o Contain: Prevent the spread of the powder or solution. For powder spills, avoid creating
dust. Moisten the material with a suitable solvent if appropriate and safe to do so.

o Absorb: Use an inert absorbent material to clean up the spill.

o Collect: Carefully collect the absorbed material and spilled substance into a sealed
container labeled as hazardous waste.

o Decontaminate: Clean the spill area with a suitable solvent and then with soap and water.
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o Dispose: Dispose of the waste according to institutional and local regulations.

o Waste Disposal:
o Dispose of Oxapium iodide waste in a designated hazardous waste container.
o Do not dispose of it down the drain or in the regular trash.

o Contact your institution's environmental health and safety (EHS) office for specific disposal
guidelines.

V. Experimental Protocols

Detailed experimental protocols should be developed in accordance with your institution's
safety policies and the specific requirements of your research. Always perform a risk
assessment before starting any new procedure involving Oxapium iodide.

VI. Logical Workflow for Chemical Spill
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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